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Introduction
3-Dehydroshikimate (DHS) is a pivotal intermediate in the shikimate pathway, a seven-step

metabolic route essential for the biosynthesis of aromatic amino acids—phenylalanine,

tyrosine, and tryptophan—in fungi, bacteria, plants, and some apicomplexan parasites.[1][2]

The absence of this pathway in mammals makes its enzymes attractive targets for the

development of novel antifungal drugs, herbicides, and other therapeutics. In fungi, the

shikimate pathway not only provides the building blocks for protein synthesis but also serves as

a crucial gateway to a vast array of secondary metabolites with diverse biological activities,

including mycotoxins, pigments, and antibiotics.[2][3] This technical guide provides a

comprehensive overview of the role of 3-dehydroshikimate in fungal metabolic pathways, with

a focus on its biosynthesis, the enzymes involved, its downstream metabolic fate, and the

regulatory networks that govern its flux.

The Fungal Shikimate Pathway: A Central Hub
The fungal shikimate pathway is unique in its organization. While in bacteria the seven

enzymatic steps are catalyzed by seven distinct enzymes, in fungi, five of these steps (from 3-

deoxy-D-arabino-heptulosonate-7-phosphate to 5-enolpyruvylshikimate-3-phosphate) are

catalyzed by a large, pentafunctional enzyme complex known as the AROM complex.[4][5] This

complex is encoded by a single gene, often denoted as ARO1. 3-Dehydroshikimate is the
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third intermediate in this pathway, formed from the dehydration of 3-dehydroquinate and

subsequently reduced to shikimate.

The core pathway is as follows:

3-Deoxy-D-arabino-heptulosonate-7-phosphate (DAHP) synthase catalyzes the

condensation of phosphoenolpyruvate (PEP) and erythrose-4-phosphate (E4P) to form

DAHP.

3-Dehydroquinate synthase, a domain of the AROM complex, converts DAHP to 3-

dehydroquinate (DHQ).

3-Dehydroquinate dehydratase, another AROM domain, catalyzes the dehydration of DHQ to

produce 3-dehydroshikimate (DHS).

Shikimate dehydrogenase, also part of the AROM complex, reduces DHS to shikimate.

Shikimate kinase, an AROM domain, phosphorylates shikimate to yield shikimate-3-

phosphate.

5-Enolpyruvylshikimate-3-phosphate (EPSP) synthase, the final domain of the AROM

complex, catalyzes the condensation of shikimate-3-phosphate and PEP to form EPSP.

Chorismate synthase catalyzes the final step, converting EPSP to chorismate, the branch-

point metabolite for the synthesis of aromatic amino acids and other secondary metabolites.

[4][6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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